(3aR,4R,5R,6aS)-2-Oxo-4-((E)-3-oxooct-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-5-yl benzoate

• IUPAC Name: [(3aR,4R,5R,6aS)-2-oxo-4-[(E)-3-oxooct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate
• InChI: InChI=1S/C22H26O5/c1-2-3-5-10-16(23)11-12-17-18-13-21(24)26-20(18)14-19(17)27-22(25)15-8-6-4-7-9-15/h4,6-9,11-12,17-20H,2-3,5,10,13-14H2,1H3/b12-11+/t17-,18-,19-,20+/m1/s1
• InChI Key: OCWSJGXEQPXXSZ-QSQWMDCWSA-N
• Canonical SMILES: CCCCCC(=O)C=CC1C(CC2C1CC(=O)O2)OC(=O)C3=CC=CC=C3
• Isomeric SMILES: CCCCCC(=O)/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=O)O2)OC(=O)C3=CC=CC=C3
• Molecular Formula: C22H26O5
• Molecular Weight: 370.4 g/mol
• CAS No.: 40834-86-4

Description

(3aR,4R,5R,6aS)-2-Oxo-4-((E)-3-oxooct-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-5-yl benzoate, also known as this compound, is a useful research compound. Its molecular formula is C22H26O5 and its molecular weight is 370.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis and Derivative Formation

• Synthetic Pathways

  Research has shown the ability to synthesize enantiomerically pure derivatives from furan and other starting materials, leading to compounds suitable for constructing complex molecular structures such as trisaccharides. These synthetic pathways emphasize the potential of the compound in the field of organic synthesis and medicinal chemistry (Gerber & Vogel, 2001).

• Chemical Properties and Reactions

  Studies have explored the compound's reactions, including cleavage from tricyclic aminals and the synthesis of specific cyclopentane derivatives, highlighting its versatility in chemical synthesis (Gimazetdinov et al., 2016).

Applications in Molecular Structure Elucidation

• Absolute Configuration Determination

  The absolute configuration of related compounds has been determined, which is crucial for understanding their biological activity and for the development of pharmaceuticals. This work involves detailed structural analysis, including the study of molecular conformations and interactions (Fun et al., 2010).

• Crystal Structure Analysis

  Research has also focused on determining the crystal structures of derivatives, which is essential for drug design and for understanding the material properties of new compounds (Wang et al., 2011).

Biochemical and Pharmaceutical Potential

• Chiral Resolution and Absolute Configuration: The compound and its derivatives have been used in studies for chiral resolution and determining the absolute configuration of alkanols, showcasing its importance in stereochemistry and the development of enantioselective syntheses (Nemoto et al., 2004).

Future Directions

The future directions for this compound could involve further exploration of its potential uses in medical treatments, such as its role in the development of new ocular hypotensives for the treatment of glaucoma.